Cas no 626-51-7 (3-Methylglutaric acid)
3-Methylglutaric acid (CAS 626-51-7) is a dicarboxylic acid with the molecular formula C6H10O4. It is a white crystalline solid soluble in water and polar organic solvents. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty polymers. Its structural features, including a branched methyl group, make it useful for modifying physicochemical properties in target molecules. 3-Methylglutaric acid is also employed in biochemical research, serving as a precursor or analog in metabolic studies. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications.
3-Methylglutaric acid structure
Product Name:3-Methylglutaric acid
CAS No:626-51-7
MF:C6H10O4
MW:146.141202449799
MDL:MFCD00002727
CID:39209
PubChem ID:87572401
Update Time:2025-08-14
3-Methylglutaric acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylpentanedioic acid
- Pentanedioic acid, 3-methyl-
- B-METHYLGLUTARIC ACID
- 3-METHYLGLUTARIC ACID
- 3-methylglutaric aci
- 3-Methylpentane-1,5-dioic acid
- Methylglutaric acid
- 3-methyl-pentanedioic acid
- 3-Methylglutaricacid
- beta-Methylglutaric acid
- XJMMNTGIMDZPMU-UHFFFAOYSA-N
- 3Q0P190C7B
- 3-methylpentanedioate
- b-Methylglutarate
- 3-Methylglutarate
- beta-Methylglutarate
- 3-methyl-Glutarate
- monomethylglutaric acid
- b-methyl-Glutaric acid
- 3-methyl glutaric acid
- 3-methyl-Glutaric acid
- beta-methyl-G
- MGA, 3MG acid
- A8660
- Q-101919
- Methylglutarate
- METHYGLUTARATE
- AKOS005146191
- 1219798-68-1
- Z1041180516
- SCHEMBL258152
- NS00014729
- AS-39046
- EN300-66371
- CHEBI:68566
- GLUTARIC ACID, .BETA.-METHYL-
- NSC14870
- NSC-14870
- .beta.-Methylglutaric acid
- 626-51-7
- 099C94FB-2103-4FA2-91C8-B5700FC750CD
- NSC 14870
- CS-0059397
- Q27137013
- FT-0616162
- DTXSID50211649
- UNII-3Q0P190C7B
- s3347
- M0330
- SY049418
- bmse000575
- beta-methyl-Glutaric acid
- MFCD00002727
- 3-Methylpropane-1,3-dicarboxylic acid
- AMY4060
- 3-Methylglutaric acid, 99%
- GLUTARIC ACID, 3-METHYL-
- 3-Methylglutaric acid, purum, >=98.0% (GC)
- EINECS 210-951-5
- LMFA01170117
- 3-Methylpentanedioic--d4 Acid
- HY-113410
- DTXCID30134140
- DB-073168
- GLUTARIC ACID, BETA-METHYL-
- Pentanedioic acid, 3-methyl-(9CI)
- FM57992
- 210-951-5
- 3-Methylglutaric acid
-
- MDL： MFCD00002727
- Inchi： 1S/C6H10O4/c1-4(2-5(7)8)3-6(9)10/h4H,2-3H2,1H3,(H,7,8)(H,9,10)
- InChI Key： XJMMNTGIMDZPMU-UHFFFAOYSA-N
- SMILES： OC(CC(C)CC(=O)O)=O
- BRN： 1759502
Computed Properties
- Exact Mass: 146.05800
- Monoisotopic Mass: 146.057909
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.1
- Topological Polar Surface Area: 74.6
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.4528 (rough estimate)
- Melting Point: 85.0 to 87.0 deg-C
- Boiling Point: 311.39°C (rough estimate)
- Flash Point: 148.8°C
- Refractive Index: 1.4336 (estimate)
- Water Partition Coefficient: Soluble in water, and ethanol.
- PSA: 74.60000
- LogP: 0.57190
- Solubility: Not determined
- pka: 4.24(at 25℃)
3-Methylglutaric acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Risk Phrases：R36/37/38
3-Methylglutaric acid Customs Data
- HS CODE：2917190090
- Customs Data：
China Customs Code:
2917190090Overview:
2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Methylglutaric acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 011821-1g |
3-Methylglutaric acid |
626-51-7 | 95% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 011821-5g |
3-Methylglutaric acid |
626-51-7 | 95% | 5g |
￡13.00 | 2022-03-01 | |
| Fluorochem | 011821-25g |
3-Methylglutaric acid |
626-51-7 | 95% | 25g |
￡51.00 | 2022-03-01 | |
| Fluorochem | 011821-100g |
3-Methylglutaric acid |
626-51-7 | 95% | 100g |
￡173.00 | 2022-03-01 | |
| AstaTech | 69331-5/G |
3-METHYLGLUTARIC ACID |
626-51-7 | 98% | 5/G |
$19 | 2022-06-01 | |
| AstaTech | 69331-25/G |
3-METHYLGLUTARIC ACID |
626-51-7 | 98% | 25g |
$49 | 2023-09-16 | |
| AstaTech | 69331-100/G |
3-METHYLGLUTARIC ACID |
626-51-7 | 98% | 100g |
$184 | 2023-09-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158378-25G |
3-Methylglutaric acid |
626-51-7 | 98% | 25g |
¥362.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158378-1g |
3-Methylglutaric acid |
626-51-7 | 98% | 1g |
¥31.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158378-5G |
3-Methylglutaric acid |
626-51-7 | 98% | 5g |
¥93.90 | 2023-09-02 |
3-Methylglutaric acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:626-51-7)3-甲基戊二酸
Order Number:LE5872583;LE11556
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:626-51-7)3-Methylglutaric acid
Order Number:A8660
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:57
Price ($):151.0
Email:sales@amadischem.com
3-Methylglutaric acid Related Literature
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Mijung Song,Claudia Marcolli,Ulrich K. Krieger,Daniel M. Lienhard,Thomas Peter Faraday Discuss. 2013 165 289
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2. The chemistry of fungi. Part LXVIII. Absolute configuration of 2-iso-propyl-2-methyl-succinic and -glutaric acids: some resultant stereo-chemical correctionsM. R. Cox,H. P. Koch,W. B. Whalley J. Chem. Soc. Perkin Trans. 1 1973 174
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Levente Cseri,Gyorgy Szekely Green Chem. 2019 21 4178
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Thomas G. Hilditch,Daniel A. Hardy,Natasha J. Stevens,Peter B. Glover,Jonathan P. Reid Environ. Sci.: Atmos. 2023 3 931
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5. The formation of glutaric and succinic acids in the oxidation of cyclohexanol by nitric acidJohn R. Lindsay Smith,David I. Richards,C. Barry Thomas,Mark Whittaker J. Chem. Soc. Perkin Trans. 2 1992 605
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